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Compound of Interest

Compound Name: n6-Methyladenosin

Cat. No.: B13912342

Introduction

N6-methyladenosine (m6A) is the most prevalent internal post-transcriptional modification on
eukaryotic messenger RNA (mRNA) and is particularly enriched in the mammalian brain.[1][2]
[3][4] This dynamic and reversible modification is installed by methyltransferases ("writers"),
removed by demethylases ("erasers"), and recognized by specific RNA-binding proteins
("readers").[5] This epitranscriptomic layer of gene regulation is critical, influencing nearly every
aspect of RNA metabolism, including splicing, nuclear export, stability, and translation.[5][6]
Emerging evidence strongly implicates the dysregulation of m6A modification in the
pathogenesis of a wide range of neurological disorders, including neurodegenerative,
neurodevelopmental, and psychiatric conditions, making it a promising area for novel
therapeutic development.[2][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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